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Compound of Interest

Compound Name: For-Asp(OBzl)-OH

CAS No.: 5513-72-4

Cat. No.: B13793687

Get Quote

Executive Summary: The Role of For-Asp(OBzl)-OH
For-Asp(OBzl)-OH (CAS: 5513-72-4) is a derivative where the

-amino group is protected by a Formyl moiety and the

-carboxylic acid is protected as a Benzyl ester.[1]

Primary Application: Installation of N-terminal formyl groups to mimic bacterial peptides

(chemotactic peptides) or mitochondrial protein precursors.

Key Challenge: Unlike Fmoc/Boc groups, the Formyl group is not designed for routine

repetitive removal. Impurities in this reagent (e.g., deformylated species or free aspartic acid)

can lead to failed N-capping or erroneous biological signal transduction data.

Quick Comparison: For-Asp(OBzl)-OH vs. Standard
Alternatives
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Check Availability & Pricing
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Feature For-Asp(OBzl)-OH Fmoc-Asp(OBzl)-OH Boc-Asp(OBzl)-OH

Function
N-Terminal Capping /

Bioactive Moiety

Chain Elongation

(Fmoc SPPS)

Chain Elongation (Boc

SPPS)

N-Protecting Group Formyl (HCO-) Fmoc (Base Labile) Boc (Acid Labile)

Stability
Stable to TFA &

Piperidine (mostly)
Cleaved by Piperidine Cleaved by TFA

Critical Impurity
Deformylated (H-

Asp(OBzl)-OH)

Fmoc-

-Ala-OH (rare)
Free Asp

Aspartimide Risk
Low (if used at N-

terminus)
High (Base sensitive) Moderate

Critical CoA Parameters & Performance Analysis
A high-quality CoA for For-Asp(OBzl)-OH must validate three distinct structural elements: the

Formyl cap, the Benzyl ester, and the Chiral center.

A. Purity (HPLC) & Impurity Profile
Specification:

(Area %)[2][1]

Why it matters:

Deformylated Impurity (H-Asp(OBzl)-OH): If the formyl group is missing, the free amine

will react during coupling, but the resulting peptide will lack the critical formyl moiety

required for receptor binding (e.g., Formyl Peptide Receptors - FPRs).

Benzyl Hydrolysis (For-Asp-OH): Loss of the benzyl ester leads to side-chain coupling,

creating branched peptides or polymerization.

B. Enantiomeric Purity (Chiral HPLC)
Specification:
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D-Enantiomer

Why it matters: Biological recognition of formylated peptides is highly stereospecific. The L-

isomer is active; the D-isomer is typically inactive or an antagonist.

Technical Insight: The benzyl esterification process can induce racemization. A CoA lacking

Chiral HPLC data is a red flag for bioactive peptide synthesis.

C. Water Content (Karl Fischer)
Specification:

Why it matters: Excess water hydrolyzes the active esters (e.g., NHS, HBTU) used to couple

this reagent to the resin-bound peptide, significantly lowering yield.

Experimental Protocol: Quality Verification
Self-Validating System for Reagent Integrity

Before committing valuable resin/peptide to the coupling reaction, perform this rapid Thin Layer

Chromatography (TLC) or LC-MS check to verify the CoA claims.

Protocol: Identity & Purity Check
Solvent System: Chloroform:Methanol:Acetic Acid (90:8:2).

Sample Prep: Dissolve 5 mg For-Asp(OBzl)-OH in 1 mL Methanol.

Visualization:

UV (254 nm): Detects Benzyl group (Aromatic).

Ninhydrin:Must be Negative. (Positive result indicates deformylation/free amine).

Chlorine/Tolidine: Detects the amide (Formyl group).

Acceptance Criteria: Single spot under UV; No reaction with Ninhydrin.
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Technical Deep Dive: Aspartimide Formation &
Stability
One of the most critical aspects of using Asp(OBzl) derivatives is the risk of Aspartimide

formation. While For-Asp(OBzl)-OH is typically N-terminal, the benzyl ester remains

susceptible if the peptide is exposed to base.

Mechanism of Action
The benzyl ester (OBzl) is less sterically hindered than the modern tert-butyl (OtBu) ester. If

For-Asp(OBzl)-OH is followed by a base treatment (rare for N-terminal, but possible in

complex syntheses), the backbone nitrogen can attack the ester, forming a cyclic imide

(Aspartimide).

Recommendation: If using For-Asp(OBzl)-OH, avoid subsequent treatments with Piperidine

or Hydrazine unless necessary.

Diagram: Aspartimide Risk & Usage Workflow

For-Asp(OBzl)-OH
(Starting Material)

Coupling to Resin
(Solid Phase)

 Activation
(DIC/HOBt) Resin-Peptide-Asp(OBzl)-For

(N-Terminal Cap)
 Formation

Risk: Base Treatment
(e.g. Piperidine wash)

 If Base Exposed

Final Cleavage (HF/TFMSA)
Target: For-Peptide-OH

 Acid Cleavage
(Maintains Formyl)

Aspartimide Byproduct
(Cyclization)

 Nucleophilic Attack

Click to download full resolution via product page

Figure 1: Workflow for For-Asp(OBzl)-OH usage showing the critical path to avoid Aspartimide

formation (Red path).

Comparative Specifications Table
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Parameter Standard Grade
High Purity

(Recommended)
Impact on Research

Purity (HPLC)

Lower purity

introduces truncated

sequences that

compete for receptors.

D-Enantiomer

High D-content can

turn an agonist into an

antagonist.

Free Amine

Free amine causes

double coupling or

insertion errors.

Solubility Clear in DMF Clear in DMF/DCM

Turbidity indicates

polymerization or salt

contamination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13793687/docs#certificate-of-analysis-comparison-
guide-for-asp-obzl-oh-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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